Cas no 41545-69-1 (raffinose)

• Product Name: raffinose
• CAS No: 41545-69-1
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• CID: 2021910
• PubChem ID: 24745388
• Update Time: 2025-04-21

raffinose Chemical and Physical Properties

Names and Identifiers

• raffinose
• 6-O-B-D-GALACTOSYLSUCROSE
• beta-D-Fructofuranosyl O-beta-D-galactopyranosyl-(1→6)-alpha-D-glucopyranoside
• 41545-69-1
• (2R,3R,4S,5S,6R)-2-(((2S,3S,4S,5R)-3,4-Dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yl)oxy)-6-((((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-3,4,5-triol
• SCHEMBL4808619
• OG45644

• Inchi： 1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2/t5-,6-,7-,8+,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+/m1/s1
• InChI Key： MUPFEKGTMRGPLJ-DOQKTTIXSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@@]1(CO)[C@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 504.16903493g/mol
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 269Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (100 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds